Cas no 2138823-32-0 (2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]-)

• Product name: 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]-
• CAS No: 2138823-32-0
• MF: C₁₅H₁₉FN₂O
• MW: 262.322567224503
• CID: 5261489

2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]-

• Inchi： 1S/C15H19FN2O/c1-2-4-15(19)18-8-7-13(14(17)10-18)11-5-3-6-12(16)9-11/h2-6,9,13-14H,7-8,10,17H2,1H3
• InChI Key： IWZXQWTXOXVFQT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC(F)=C2)C(N)C1)(=O)C=CC

Additional information on 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]-

Comprehensive Overview of 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]- (CAS No. 2138823-32-0)

The compound 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]- (CAS No. 2138823-32-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperidine ring and a fluorophenyl group, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, as it may serve as a key intermediate or active moiety in the synthesis of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]- has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a common strategy in medicinal chemistry to improve drug-like properties, and this compound exemplifies the trend. Its CAS No. 2138823-32-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. The presence of both an amino group and a fluorophenyl moiety makes it a versatile building block for designing molecules targeting central nervous system (CNS) disorders or inflammatory pathways.

One of the most discussed topics in the context of 2-Buten-1-one derivatives is their role in addressing drug resistance and precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds with well-defined structural motifs, such as 2138823-32-0, are critical for developing targeted treatments. Additionally, its potential applications in cancer research and neurodegenerative diseases align with current scientific priorities, making it a subject of ongoing investigation.

The synthesis and characterization of 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]- require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for reproducible research outcomes. Furthermore, its molecular weight and solubility profile are frequently analyzed to optimize its use in various experimental settings.

From an industrial perspective, the scalability of producing CAS No. 2138823-32-0 is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on sustainable drug development, a hot topic among researchers and policymakers. The compound's stability under different conditions is also a critical factor for its commercial viability.

In summary, 2-Buten-1-one, 1-[3-amino-4-(3-fluorophenyl)-1-piperidinyl]- (CAS No. 2138823-32-0) represents a promising area of study in modern chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable tool for advancing drug discovery and biomedical research. As scientific inquiries into its applications continue, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.